Cas no 402947-95-9 (5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole
• CAS No: 402947-95-9
• MF: C₂₆H₂₈N₂O₆S
• MW: 496.575325965881
• CID: 6415932
• PubChem ID: 3704662
• Update Time: 2025-10-28

5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole
• 5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-1-tosyl-4,5-dihydro-1H-pyrazole
• HMS609J18
• CCG-109516
• AKOS001429089
• SCHEMBL3314237
• AKOS016903212
• 3-(2,5-dimethoxyphenyl)-5-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)sulfonyl-3,4-dihydropyrazole
• SR-01000469671
• SR-01000469671-1
• Z295463938
• 402947-95-9
• F0877-0058
• ChemDiv1_007960
• Oprea1_423900
• 1H-Pyrazole, 5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C26H28N2O6S/c1-17-6-10-20(11-7-17)35(29,30)28-23(21-15-19(31-2)9-13-24(21)32-3)16-22(27-28)18-8-12-25(33-4)26(14-18)34-5/h6-15,23H,16H2,1-5H3
• InChI Key： QFBOCGDUDKXONM-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C(C2=CC(OC)=CC=C2OC)CC(C2=CC=C(OC)C(OC)=C2)=N1

Computed Properties

• Exact Mass: 496.16680779g/mol
• Monoisotopic Mass: 496.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-(2,5-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole

5-(2,5-Dimethoxyphenyl)-3-(3,4-Dimethoxyphenyl)-1-(4-Methylbenzenesulfonyl)-4,5-Dihydro-1H-Pyrazole: A Comprehensive Overview

5-(2,5-Dimethoxyphenyl)-3-(3,4-Dimethoxyphenyl)-1-(4-Methylbenzenesulfonyl)-4,5-Dihydro-1H-Pyrazole, with the CAS number 402947-95-9, is a complex organic compound that has garnered significant attention in the field of heterocyclic chemistry. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The molecule's structure is characterized by the presence of two substituted phenyl groups and a sulfonyl group attached to the pyrazole ring. The substitution patterns on the phenyl rings (2,5-dimethoxy and 3,4-dimethoxy) suggest potential applications in bioactive molecules, particularly in drug discovery and development.

The synthesis of this compound involves a multi-step process that typically includes coupling reactions, oxidation steps, and possibly sulfonation. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing biaryl systems, which are integral to this molecule's structure. Additionally, the incorporation of sulfonyl groups often involves sulfonation reactions under controlled conditions to ensure high yields and purity.

The structural complexity of this compound makes it an intriguing subject for both theoretical and experimental studies. Researchers have employed computational methods such as DFT calculations to explore its electronic properties and reactivity. These studies have provided valuable insights into the molecule's stability, reactivity towards nucleophilic or electrophilic attack, and potential interactions with biological targets. Furthermore, experimental investigations into its thermal stability and spectroscopic properties have been conducted using techniques like NMR spectroscopy and IR spectroscopy.

In terms of applications, this compound holds promise in various fields. Its unique structure suggests potential use as a building block for constructing more complex molecules with desired pharmacological activities. For example, derivatives of this compound could be explored as candidates for anti-inflammatory agents, given the presence of methoxy groups that often contribute to such activities. Additionally, the sulfonyl group is known to enhance bioavailability and improve drug-like properties in many pharmaceutical compounds.

The recent surge in interest in natural product-inspired synthesis has also led researchers to explore analogs of this compound inspired by plant-derived alkaloids. These analogs are being tested for their ability to modulate key biological pathways involved in diseases such as cancer and neurodegenerative disorders. Preliminary results from these studies indicate that certain derivatives exhibit potent inhibitory effects on enzymes like kinases and proteases.

In conclusion, 5-(2,5-Dimethoxyphenyl)-3-(3,4-Dimethoxyphenyl)-1-(4-Methylbenzenesulfonyl)-4,5-Dihydro-1H-Pyrazole represents a fascinating example of how synthetic chemistry can lead to molecules with diverse applications. With ongoing research into its synthesis, properties, and biological activities, this compound continues to be a focal point for scientists aiming to develop innovative solutions in drug discovery and materials science.